3-(4-Azidobenzoyloxy)diltiazem

• CAS No.: 128127-11-7
• Molecular Formula: C27H27N5O4S
• Molecular Weight: 517.6 g/mol
• IUPAC Name: [(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] 4-azidobenzoate
• InChI: InChI=1S/C27H27N5O4S/c1-31(2)16-17-32-22-6-4-5-7-23(22)37-25(18-10-14-21(35-3)15-11-18)24(26(32)33)36-27(34)19-8-12-20(13-9-19)29-30-28/h4-15,24-25H,16-17H2,1-3H3/t24-,25+/m1/s1
• InChI Key: MPGFEEAANFEWIW-RPBOFIJWSA-N
• SMILES: CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])C4=CC=C(C=C4)OC
• Isomeric SMILES: CN(C)CCN1C2=CC=CC=C2S[C@H]([C@H](C1=O)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])C4=CC=C(C=C4)OC
• Synonyms: 3-(4-azidobenzoyloxy)diltiazem; 3-ABOD

Description

3-(4-Azidobenzoyloxy)diltiazem is a photoaffinity probe derived from the calcium channel blocker diltiazem, designed to study voltage-sensitive calcium channels (VSCCs) . Its structure incorporates a 4-azidobenzoyl group at the 3-position of the diltiazem backbone, enabling covalent binding to target proteins upon UV irradiation. This modification retains calcium antagonistic activity while facilitating molecular mapping of drug-channel interactions . Primarily used in pharmacological research, this compound aids in elucidating the binding mechanisms of benzothiazepine-class calcium antagonists .

Comparison with Similar Compounds

Calcium Channel Blocking Potency

• 3-(4-Azidobenzoyloxy)diltiazem : Exhibits similar vasorelaxant activity to diltiazem in depolarized dog coronary arteries but shows reduced potency in increasing coronary blood flow (≈50% of diltiazem’s effect) .
• Diltiazem : pA₂ = 7.5–8.0 in pig coronary artery .
• Sesamodil fumarate : Higher potency (pA₂ = 8.42) than diltiazem but lower than nifedipine (pA₂ > 9.0) .
• Verapamil and Nifedipine : Verapamil (pA₂ ≈ 8.0) and nifedipine (pA₂ > 9.0) show greater Ca²⁺ antagonism than diltiazem .

Cardiac Effects

• 3-(4-Azidobenzoyloxy)diltiazem: Negative inotropic effects in guinea pig papillary muscle are comparable to diltiazem under physiological conditions but weaker in depolarizing solutions .
• Sesamodil : Cardiodepressant effects approximate diltiazem and verapamil but with superior vasoselectivity .
• Nifedipine : Minimal cardiac effects at therapeutic doses, emphasizing its vascular selectivity .

Binding Kinetics and Specificity

• 3-(4-Azidobenzoyloxy)diltiazem: Shares a binding site with diltiazem on VSCCs (KD for diltiazem = 50 nM ). However, its high nonspecific binding in rat skeletal muscle microsomes precludes accurate KD determination .
• Diltiazem : Binds to a polypeptide (Mᵣ ≈ 170,000) in skeletal muscle transverse tubules, with slow dissociation kinetics (t₁/₂ = 36 min) .
• Sesamodil : Irreversible inhibition of Ca²⁺-induced contractions, unlike diltiazem’s reversible effects .

Multidrug Resistance (MDR) Reversal Activity

• Diltiazem : Increases doxorubicin accumulation in resistant cells by 699% via ABCB1 inhibition .